Cas no 18300-91-9 (Pentadecanonitrile)

Pentadecanonitrile Properties

Names and Identifiers

• Pentadecanenitrile
• Pentadecanonitrile
• 1-cyanotetradecane
• Myristyl Cyanide
• nitrile of pentadecanoic acid
• N-PENTADECANONITRILE
• pentadecanitrile
• pentadecannitril
• Pentadecanonitril
• Pentadecansaeurenitril
• Tetradecyl Cyanide
• Einecs 242-184-7
• 1-tetradecylcyanide
• N-TETRADECYL CYANIDE
• NISTC18300919
• KRKQHNVYOWTEQO-UHFFFAOYSA-N
• 6301AF
• P0871
• TETRADECYL CYANIDE
• D92034
• SCHEMBL60022
• CS-0205163
• AKOS037645091
• 18300-91-9
• CHEBI:219509
• DTXSID50171375
• NS00051502
• FT-0637675
• AS-57025
• MFCD00019849
• DB-044482
• DTXCID3093866
• +Expand

• MDL： MFCD00019849
• InChIKey： KRKQHNVYOWTEQO-UHFFFAOYSA-N
• Inchi： 1S/C15H29N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16/h2-14H2,1H3
• SMILES： N#CC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 223.23000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 12
• Monoisotopic Mass: 223.23
• Heavy Atom Count: 16
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 5.60118
• PSA: 23.79000
• Refractive Index: n20/D 1.442(lit.)
• Boiling Point: 322 °C(lit.)
• Melting Point: 20-23 °C(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 22 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.825 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides